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Compound of Interest

Compound Name: Propargylcholine bromide

Cat. No.: B1663125 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide

provides essential safety and logistical information for the proper disposal of propargylcholine
bromide, a compound frequently used in click chemistry and as a choline analog for studying

phospholipid metabolism. Adherence to these procedures is vital for personnel safety and

environmental protection.

Propargylcholine bromide should be treated as a hazardous material.[1][2] Before handling,

users must review the complete Safety Data Sheet (SDS) provided by the supplier.[1][2]

Immediate Safety and Handling
Always wear appropriate Personal Protective Equipment (PPE) when handling

propargylcholine bromide, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1] Avoid contact with skin and eyes.[1]
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Step-by-Step Disposal Procedure
The primary method for the disposal of propargylcholine bromide is through a licensed

hazardous waste disposal service. Do not dispose of this chemical down the drain or in regular

trash.

Segregation and Collection:

Collect waste propargylcholine bromide, including any contaminated materials (e.g.,

pipette tips, gloves, paper towels), in a dedicated, clearly labeled, and leak-proof

hazardous waste container.

Ensure the container is compatible with the chemical.

The container must be labeled with "Hazardous Waste," the full chemical name

"Propargylcholine bromide," and any associated hazard symbols.

Storage of Waste:

Store the sealed hazardous waste container in a designated, cool, and dry secondary

containment area away from incompatible materials.

Consult the Safety Data Sheet (SDS) for specific information on chemical incompatibilities.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Follow all institutional and local regulations for hazardous waste manifest and

transportation.

Quantitative Data Summary
The following table summarizes key quantitative data for propargylcholine bromide.
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Parameter Value Source

CAS Number 111755-76-1 [1][3]

Molecular Formula C₇H₁₄BrNO [4]

Molecular Weight 208.1 g/mol [4]

Storage Temperature -20°C [1]

Solubility in Ethanol ~30 mg/mL [1]

Solubility in DMSO ~30 mg/mL [1]

Solubility in PBS (pH 7.2) ~10 mg/mL [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

propargylcholine bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cdn.caymanchem.com/cdn/insert/25870.pdf
https://www.caymanchem.com/product/25870/propargylcholine-bromide
https://www.medkoo.com/products/51500
https://www.medkoo.com/products/51500
https://cdn.caymanchem.com/cdn/insert/25870.pdf
https://cdn.caymanchem.com/cdn/insert/25870.pdf
https://cdn.caymanchem.com/cdn/insert/25870.pdf
https://cdn.caymanchem.com/cdn/insert/25870.pdf
https://www.benchchem.com/product/b1663125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propargylcholine Bromide Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Leak-Proof Hazardous

Waste Container

Is the container full?

Seal Container and Store in
Designated Secondary

Containment Area

Yes

Continue to Collect Waste

No

Contact EHS or Licensed
Waste Disposal Contractor

for Pickup

Properly Manifest and
Transfer Waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of propargylcholine bromide waste.

Chemical Neutralization Considerations
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While there are no specific, universally recommended laboratory-scale neutralization protocols

for propargylcholine bromide, it is a quaternary ammonium compound. Some commercial

products are designed to neutralize the antimicrobial effects of quaternary ammonium

compounds, often for wastewater treatment purposes. However, these are generally not

intended for direct application to concentrated chemical waste in a laboratory setting. Any

attempt at chemical neutralization should only be performed by trained personnel after a

thorough risk assessment and review of relevant chemical literature, and in accordance with all

applicable regulations. The recommended and safest course of action remains disposal

through a certified hazardous waste handler.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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